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Compound of Interest

Compound Name:

tert-Butyl (1-

(hydroxymethyl)cyclobutyl)carbam

ate

Cat. No.: B111200 Get Quote

As a Senior Application Scientist, my objective is to extend support beyond the point of sale,

ensuring that our partners in research and development can handle our products with the

utmost safety and regulatory compliance. This guide provides a comprehensive, step-by-step

protocol for the proper disposal of tert-Butyl (1-(hydroxymethyl)cyclobutyl)carbamate (CAS

No. 1142211-17-3). The procedures outlined herein are grounded in established safety

principles and regulatory frameworks to protect laboratory personnel and the environment.

Core Principle: Hazard-Informed Waste Management
The foundation of any chemical disposal procedure is a thorough understanding of the

substance's intrinsic hazards. Tert-Butyl (1-(hydroxymethyl)cyclobutyl)carbamate is not a

benign compound; its hazard profile dictates that it must be treated as regulated hazardous

waste. Under no circumstances should this chemical be disposed of down the drain or in

standard municipal trash.[1][2][3]

Hazard Profile and Chemical Data
A precise understanding of the chemical's properties is critical for safe handling and disposal.

The following table summarizes the key hazard and identification data for tert-Butyl (1-
(hydroxymethyl)cyclobutyl)carbamate.
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Property Value Source

CAS Number 1142211-17-3 [4]

Molecular Formula C₁₀H₁₉NO₃ [4]

Physical Form Solid [5]

Signal Word Warning [2]

GHS Pictogram GHS07 (Exclamation Mark)

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][4]

Incompatible Materials Strong oxidizing agents [2][3]

The causality is clear: because the compound is a skin, eye, and respiratory irritant, specific

engineering controls and Personal Protective Equipment (PPE) are mandatory during handling

and disposal to prevent exposure.[2] Its classification as "harmful if swallowed" reinforces the

prohibition of drain disposal.

Pre-Disposal Protocol: Engineering Controls &
Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure that all safety measures are in place. The

purpose of these controls is to create a protective barrier between the researcher and the

hazardous substance.

Engineering Control: All handling of tert-Butyl (1-(hydroxymethyl)cyclobutyl)carbamate,

including weighing, transferring, and packaging for disposal, must be conducted within a

certified chemical fume hood. This is crucial to mitigate the risk of inhaling dust or vapors,

directly addressing the H335 (May cause respiratory irritation) hazard.[2]

Personal Protective Equipment (PPE): A standard PPE ensemble is required:
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Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or goggles.[6]

Hand Protection: Chemically resistant gloves, such as nitrile rubber. Gloves must be

inspected before use and disposed of as contaminated waste after handling.[6][7]

Body Protection: A standard laboratory coat.[6]

Step-by-Step Disposal Workflow
The proper disposal of this compound is a multi-step process that ensures safety and

compliance with regulations such as the Resource Conservation and Recovery Act (RCRA).[8]

Laboratory personnel should treat all waste chemicals as hazardous unless explicitly confirmed

otherwise by a qualified safety professional.[8][9]

Disposal Decision Workflow
The following diagram outlines the logical flow for the safe containment and disposal of tert-
Butyl (1-(hydroxymethyl)cyclobutyl)carbamate waste.
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Workflow for tert-Butyl (1-(hydroxymethyl)cyclobutyl)carbamate Disposal

Start: Waste Generated

Step 1: Characterize Waste
(Pure solid, solution, contaminated labware)

Step 2: Select Compatible Container
(HDPE, Glass - NOT metal)

Step 3: Attach Hazardous Waste Label

Step 4: Complete Label Information
- 'Hazardous Waste'

- Full Chemical Name
- Hazard Characteristics

- Accumulation Start Date

Step 5: Store in Satellite Accumulation Area (SAA)
(Segregate from oxidizing agents)

Step 6: Submit Waste Collection Request
(Contact institutional EHS/Safety Office)

End: Waste Collected by EHS

Click to download full resolution via product page

Caption: Disposal workflow from waste generation to final collection.
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Protocol Steps:
Waste Characterization: Identify the form of the waste. Is it unadulterated solid, dissolved in

a solvent, or residual contamination on labware (e.g., weigh boats, gloves)? All forms must

be treated as hazardous waste.

Container Selection:

Place solid waste into a robust, sealable container made of a compatible material like

High-Density Polyethylene (HDPE) or borosilicate glass.

Ensure the container has a secure, leak-proof screw-top cap.[10]

The container must be clean on the outside and in good condition.[8]

Hazardous Waste Labeling:

As soon as the first particle of waste enters the container, it must be labeled.[8]

The label must clearly state the words "Hazardous Waste".[11]

List all contents by their full chemical name (e.g., "tert-Butyl (1-
(hydroxymethyl)cyclobutyl)carbamate"). Do not use abbreviations or chemical

formulas.[11]

Indicate the associated hazards: Irritant, Harmful if Swallowed.[11]

Secure Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated SAA. This is typically a

marked area within the laboratory, such as a secondary containment tray in a cabinet or

fume hood.[8][11]

Crucially, this waste must be segregated from incompatible materials, especially strong

oxidizing agents, to prevent hazardous reactions.[2][3]

Arrange for Professional Disposal:
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Do not attempt to treat or neutralize this chemical waste in the lab. Carbamates are

subject to specific EPA land disposal restrictions, and treatment requires specialized

facilities.[12][13]

Follow your institution's established procedures for hazardous waste pickup. This typically

involves contacting the Environmental Health & Safety (EHS) department and submitting a

waste collection request.[9]

The waste must be collected by trained personnel for transport to a licensed waste

disposal facility.[10]

Emergency Procedure: Spill Management
In the event of an accidental spill, the primary goals are to prevent personnel exposure and

environmental contamination.

Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or if dust is

airborne, evacuate the lab.

Don PPE: Before cleanup, don the full PPE described in Section 2.

Containment:

For a solid spill, gently cover it with an absorbent material to prevent dust from becoming

airborne.[7]

Do not use water, as this may create a solution that is harder to contain.

Cleanup:

Carefully sweep or scoop the spilled solid and absorbent material into your designated

hazardous waste container.[2][3]

Avoid aggressive actions that could generate dust.[7]

Decontamination:
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Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or

isopropanol), followed by soap and water.

All cleanup materials (wipes, gloves, etc.) are considered hazardous waste and must be

placed in the sealed waste container.[8][9]

By adhering to this structured, safety-first protocol, you ensure that the disposal of tert-Butyl
(1-(hydroxymethyl)cyclobutyl)carbamate is conducted in a manner that is safe, compliant,

and environmentally responsible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Definitive Guide to the Proper Disposal of tert-Butyl (1-
(hydroxymethyl)cyclobutyl)carbamate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111200#tert-butyl-1-hydroxymethyl-cyclobutyl-
carbamate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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